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Compound of Interest

Compound Name: Glycolonitrile

Cat. No.: B6354644 Get Quote

Technical Support Center: Glycolonitrile Safety
Protocols
This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for handling glycolonitrile in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe experimentation.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of working with glycolonitrile?

A1: Glycolonitrile is a combustible liquid that is highly toxic if inhaled, ingested, or absorbed

through the skin.[1][2][3] It can cause fatal cyanide poisoning, with symptoms including flushing

of the face, chest tightness, nausea, weakness, confusion, and difficulty breathing.[1] Higher

exposures can lead to convulsions, coma, and death.[1] The substance is also an irritant to the

eyes, skin, and respiratory system.[1][2] Glycolonitrile may polymerize violently when exposed

to acids or bases, creating a fire or explosion hazard.[2][3] It decomposes on heating to

produce toxic fumes, including hydrogen cyanide and nitrogen oxides.[2][3]

Q2: What are the occupational exposure limits for glycolonitrile?

A2: The National Institute for Occupational Safety and Health (NIOSH) recommends a ceiling

limit of 2 ppm (5 mg/m³) for a 15-minute exposure.[4] It is important to note that skin contact
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can lead to overexposure even if air levels are below this limit.[1]

Q3: What personal protective equipment (PPE) is required when handling glycolonitrile?

A3: A comprehensive PPE protocol is mandatory. This includes:

Gloves: Solvent-resistant gloves are required.[1]

Eye Protection: Indirect-vent, impact, and splash-resistant goggles should be worn.[1] A face

shield should be used in conjunction with goggles when there is a high risk of splashing.[1][2]

Protective Clothing: Wear protective work clothing to prevent skin contact.[1][2]

Respiratory Protection: Work should be conducted in a chemical fume hood.[5] If ventilation

is inadequate and exposure may exceed 2 ppm, a MSHA/NIOSH-approved supplied-air

respirator with a full facepiece is necessary.[1]

Q4: How should I properly store glycolonitrile?

A4: Glycolonitrile should be stored in tightly closed containers in a cool, well-ventilated area,

away from heat and ignition sources.[1] It must be stored separately from incompatible

materials such as acids, bases, and oxidizing agents.[1][2] Store only if stabilized.[2][3]

Q5: What is the correct procedure for disposing of glycolonitrile waste?

A5: Glycolonitrile waste is considered hazardous.[1] It must be disposed of in accordance

with local, state, and federal regulations. Contact your institution's environmental health and

safety department for specific guidance on hazardous waste disposal.[1][5]

Troubleshooting Guides
Issue: Accidental Skin or Eye Contact

Skin Contact:

Immediately remove all contaminated clothing.[1][2]

Wash the affected skin area with large amounts of soap and water.[1]
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Seek immediate medical attention.[2][3]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, removing contact

lenses if possible.[2][6]

Seek immediate medical attention.[2][3][4]

Issue: Inhalation of Vapors

Move the individual to fresh air immediately.[1][6]

If breathing has stopped, begin rescue breathing (using universal precautions).[1] If there is

no pulse, start CPR.[6]

Seek immediate medical attention.[1][2][6] Antidotes for cyanide poisoning, such as amyl

nitrite, may be administered by trained personnel.[1]

Issue: Accidental Ingestion

Do NOT induce vomiting.[6]

If the person is conscious, rinse their mouth with water and have them drink a slurry of

activated charcoal in water.[2][3]

Seek immediate medical attention.[2][3][4]

Issue: Small Laboratory Spill

Evacuate all non-essential personnel from the area.[1]

Remove all sources of ignition.[1]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry

sand, or earth.[1][2]

Collect the absorbed material into a sealed container for hazardous waste disposal.[1][2]
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Ventilate the area of the spill after cleanup is complete.[1]

Quantitative Data Summary
Property Value

Chemical Formula C₂H₃NO

Molecular Weight 57.05 g/mol [7]

Appearance Colorless, oily liquid[2][4][7]

Odor Odorless[4][7][8]

Boiling Point 183°C (decomposes)[2][8]

Melting Point -72°C[2][8]

Flash Point 69°C (156.2°F) - closed cup

Solubility in Water Soluble[2][4][7]

Vapor Pressure 1 mmHg at 62.78°C[7]

NIOSH REL (Ceiling) 2 ppm (5 mg/m³) [15-minute][4][7]

OSHA PEL None established[4][7]

Experimental Protocol: Synthesis of Glycolonitrile
The following is a cited experimental protocol for the synthesis of glycolonitrile. This

procedure should only be performed by trained personnel in a well-ventilated chemical fume

hood with appropriate safety measures in place due to the potential evolution of highly toxic

hydrogen cyanide gas.[9]

Materials:

Potassium cyanide (130 g, 2.0 moles)

37% Formaldehyde solution (170 ml, 2.0 moles)

Sulfuric acid (concentrated, 57 ml)
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Water

Ether

Anhydrous calcium sulfate or sodium sulfate

Absolute ethanol

Procedure:

In a 1-liter three-necked flask equipped with a stirrer, thermometer, and dropping funnel,

dissolve potassium cyanide in 250 ml of water. Cool the flask in an ice-salt bath.

Slowly add a solution of formaldehyde and 130 ml of water from the dropping funnel,

ensuring the temperature does not exceed 10°C. This should take approximately 40 minutes.

After allowing the mixture to stand for 10 minutes, slowly add a dilute sulfuric acid solution

(57 ml of concentrated H₂SO₄ in 173 ml of water) while maintaining the low temperature.

Filter the resulting precipitate of potassium sulfate and wash it with 30 ml of ether.

Extract the filtrate with 300 ml of ether for 48 hours using a continuous ether extractor.

Dry the ether extract over anhydrous calcium sulfate for 3-4 hours and then filter.

Add 10 ml of absolute ethanol to the filtrate and remove the ether on a steam bath. The

ethanol acts as a stabilizer.[9]

Distill the residue under reduced pressure. The glycolonitrile will distill at 86-88°C/8 mm Hg.

Visualizations

Glycolonitrile Spill Detected Immediate Actions Cleanup Procedure Post-Cleanup

Spill Occurs Evacuate AreaAlert Personnel Remove Ignition Sources Don Appropriate PPE Absorb with Inert Material Collect in Sealed Container Dispose as Hazardous Waste Ventilate Area Decontaminate Surfaces & PPE
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Click to download full resolution via product page

Caption: Emergency response workflow for a glycolonitrile spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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